Cas no 1805947-92-5 (2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1805947-92-5
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4843877
• Update Time: 2025-06-15

2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H5BrF5NO2/c10-2-5-7(18-9(13,14)15)1-4(8(11)12)6(3-17)16-5/h1,3,8H,2H2
• InChI Key： LJUCZGMLRLBPGB-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)F)=C(C=O)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1805947-92-5)

2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde, identified by the CAS number 1805947-92-5, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple fluorinated substituents, along with a reactive aldehyde and bromomethyl group, makes this molecule a versatile intermediate in the synthesis of more complex molecules.

The structural features of 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde contribute to its unique reactivity and potential applications. The aldehyde functional group (CHO) at the 6-position of the pyridine ring provides a site for nucleophilic addition reactions, while the bromomethyl group (BrCH₂) allows for further functionalization through cross-coupling reactions such as Suzuki or Heck couplings. Additionally, the difluoromethyl (CF₂) and trifluoromethoxy (O-CF₃) groups introduce electron-withdrawing effects that can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological receptors. The introduction of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles and therapeutic efficacy. For instance, studies have shown that fluorinated pyridines can exhibit potent activity against various diseases, including cancer and infectious disorders. The compound 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde is no exception and has been explored in several research endeavors as a building block for novel drug candidates.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The aldehyde group can be readily converted into other functional groups such as carboxylic acids, amides, or esters, depending on the desired application. This flexibility makes it an invaluable intermediate in the synthesis of small molecules targeting specific biological pathways. For example, researchers have utilized similar pyridine derivatives in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both bromomethyl and aldehyde functionalities allows for sequential modifications, enabling the construction of complex molecular architectures with precision.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The electron-withdrawing nature of fluorine atoms can enhance binding interactions by increasing lipophilicity and reducing metabolic degradation. Additionally, fluorine atoms can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, further optimizing drug design. In the context of 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde, these effects are expected to contribute to its potential as a lead compound or intermediate in drug discovery efforts.

Recent advances in synthetic methodologies have also facilitated the exploration of this compound's applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient modifications at multiple sites within the molecule. For instance, palladium-catalyzed Suzuki-Miyaura couplings can be used to introduce aryl or heteroaryl groups at the bromomethyl position, expanding the molecular diversity accessible from this starting material. Similarly, copper-mediated reactions have been employed to incorporate alkyl or acyl groups via Buchwald-Hartwig amination or alkylation protocols.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates in accelerating drug development pipelines. 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde fits well into this paradigm due to its multifunctionality and synthetic tractability. Its use in generating novel scaffolds has been demonstrated in several preclinical studies aimed at identifying compounds with therapeutic potential. By leveraging its unique structural features, researchers can explore a wide range of biological activities across different disease areas.

The agrochemical sector has also benefited from fluorinated pyridines due to their role in developing pesticides and herbicides with improved efficacy and environmental safety. The compound's ability to serve as a precursor for biologically active molecules makes it relevant in this context as well. For example, fluorinated pyridines have been incorporated into systemic insecticides that target specific enzymes or receptors in pests while minimizing harm to non-target organisms.

In conclusion,2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1805947-92-5) represents a promising candidate for further exploration in pharmaceutical and agrochemical research. Its combination of reactive sites and fluorinated substituents provides a rich foundation for synthetic chemistry and drug discovery efforts. As our understanding of molecular structure-activity relationships continues to evolve, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.